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Compound of Interest

Compound Name: M-Tolyl acetate

Cat. No.: B1675977 Get Quote

This guide provides essential safety and logistical information for the proper disposal of M-Tolyl
acetate, tailored for researchers, scientists, and drug development professionals. Adherence to

these procedures is critical for ensuring laboratory safety and environmental compliance.

Essential Safety and Handling Information
M-Tolyl acetate is a combustible liquid that may cause irritation to the eyes, skin, and

respiratory tract.[1] Its toxicological properties have not been fully investigated.[1] Always

handle this chemical in a well-ventilated area using appropriate Personal Protective Equipment

(PPE), including chemical safety goggles, gloves, and protective clothing.[1][2] Store M-Tolyl
acetate in a cool, dry, well-ventilated area away from sources of heat, sparks, and open

flames.[1][3] Keep containers tightly closed.[1]

Quantitative Data Summary
For quick reference, the key physical and safety properties of M-Tolyl acetate are summarized

in the table below.
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Property Value Source(s)

Flash Point 92 - 95 °C (197.6 - 203 °F) [1][4]

Boiling Point 210 - 213 °C [4]

Density ~1.04 g/mL at 25 °C [4]

NFPA Rating (Estimated)
Health: 1, Flammability: 2,

Instability: 0
[1]

Water Hazard Class

(Germany)

WGK 3 (severely hazardous

for water)

Experimental Protocols: Spill and Disposal
Procedures
Follow these detailed methodologies for handling spills and disposing of M-Tolyl acetate.

Accidental Release or Spill Protocol
In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated to disperse vapors.[1]

Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could

create sparks.[1] M-Tolyl acetate is a combustible liquid.

Don Personal Protective Equipment (PPE): Before approaching the spill, wear appropriate

PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1] For larger spills,

respiratory protection may be necessary.[1][4]

Contain the Spill: Prevent the spill from spreading and entering drains or waterways.[1] Use

an inert absorbent material such as vermiculite, dry sand, or earth to contain the liquid.[1]

Absorb and Collect: Carefully absorb the spilled material with the inert absorbent. Use non-

sparking tools to collect the absorbed material.[1]
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Package for Disposal: Place the collected material into a suitable, labeled container for

hazardous waste disposal.[1]

Decontaminate: Clean the spill area thoroughly with soap and water.

Wash Hands: Wash hands thoroughly after handling the cleanup materials.[1]

Step-by-Step Disposal Procedure
The disposal of M-Tolyl acetate must comply with all federal, state, and local hazardous waste

regulations.[1]

Waste Classification: As a chemical waste generator, you must first determine if the

discarded M-Tolyl acetate is classified as a hazardous waste.[1] Consult the US EPA

guidelines in 40 CFR Parts 261.3 and your local and state regulations to make this

determination.[1]

Segregation and Storage:

Store waste M-Tolyl acetate in a designated, properly sealed, and clearly labeled

container.

Do not mix with other waste streams unless instructed to do so by your institution's

environmental health and safety (EHS) office.

Select a Disposal Method:

Licensed Disposal Company: The primary recommended method is to offer surplus and

non-recyclable solutions to a licensed professional waste disposal company.[4] This

ensures the material is handled and processed in accordance with all regulations.

Chemical Incineration: Where permissible, M-Tolyl acetate may be burned in a chemical

incinerator equipped with an afterburner and a scrubber system. This should only be

performed by a licensed facility.

Contaminated Materials: Dispose of any contaminated packaging, absorbents, or PPE as

unused product.[4] These items should be collected in a sealed container and disposed of as

hazardous waste.
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Documentation: Maintain accurate records of the amount of waste generated and its

disposal date and method, as required by your institution and regulatory agencies.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of M-
Tolyl acetate.
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Preparation & Assessment

Regulatory Compliance

Disposal Pathway

M-Tolyl Acetate Waste Generated

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
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Consult Regulations:
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Package in a Labeled,
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Caption: Decision workflow for M-Tolyl acetate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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